Trimethyl-[2-methyl-4-[oxo(1-piperidinyl)methoxy]-5-propan-2-ylphenyl]ammonium
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Overview
Description
Trimethyl-[2-methyl-4-[oxo(1-piperidinyl)methoxy]-5-propan-2-ylphenyl]ammonium is a monoterpenoid.
Scientific Research Applications
1. Polymer Synthesis and Characterization
Trimethyl-[2-methyl-4-[oxo(1-piperidinyl)methoxy]-5-propan-2-ylphenyl]ammonium compounds have been used in the synthesis of ‘quat-primer polymers’. These polymers bear quaternary ammonium and cyclic carbonate groups, offering significant potential in materials science. For instance, polymers derived from N,N,N-trimethyl-3-({[(2-oxo-1,3-dioxolan-4-yl)methoxy]carbonyl}amino)propan-1-ammonium iodide were characterized using techniques like NMR spectroscopy, DSC, and TGA. The synthesized polymers exhibited notable properties such as forming an ultrathin coating that is resistant to extraction, indicating their utility in coatings or thin films applications (Goel et al., 2008).
2. Biodegradation of Quaternary Ammonium Compounds
In environmental science, the microbial oxidation and biodegradation of quaternary ammonium compounds have been a subject of study. Compounds like methyl-triethanol-ammonium have been analyzed for their breakdown products when used as fabric softeners. Understanding the metabolic pathways and the resultant metabolites is crucial for assessing the environmental impact of these compounds (Kaech et al., 2005).
3. Catalysis and Chemical Synthesis
These compounds also play a role in catalysis and synthetic chemistry. For instance, polystyrene trimethyl ammonium chloride impregnated with Rhodium(0) nanoparticles has been investigated for its catalytic properties, specifically in the esterification of alcohols through the selective oxidation of methanol. This showcases the potential of quaternary ammonium compounds in facilitating complex chemical reactions, enhancing synthesis processes, and possibly offering pathways to more efficient and environmentally friendly chemical production (Guha et al., 2015).
4. Plant Growth Regulation
Moreover, certain quaternary ammonium compounds have been found to influence plant growth. A specific compound, (4-hydroxy-5-isopropyl-2-methylphenyl)trimethylammonium chloride, 1-piperidine carboxylate, demonstrated the ability to induce shorter internodes, thicker stems, and darker green leaves in plants. This finding is significant for agricultural science, suggesting potential applications in crop cultivation and management (Marth et al., 1953).
properties
Product Name |
Trimethyl-[2-methyl-4-[oxo(1-piperidinyl)methoxy]-5-propan-2-ylphenyl]ammonium |
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Molecular Formula |
C19H31N2O2+ |
Molecular Weight |
319.5 g/mol |
IUPAC Name |
trimethyl-[2-methyl-4-(piperidine-1-carbonyloxy)-5-propan-2-ylphenyl]azanium |
InChI |
InChI=1S/C19H31N2O2/c1-14(2)16-13-17(21(4,5)6)15(3)12-18(16)23-19(22)20-10-8-7-9-11-20/h12-14H,7-11H2,1-6H3/q+1 |
InChI Key |
DAWHVWFOONWLEZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1[N+](C)(C)C)C(C)C)OC(=O)N2CCCCC2 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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